8-(4-ethoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C20H17N7O2
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 8-(4-ethoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C20H17N7O2/c1-2-29-14-10-8-13(9-11-14)18-15-16(12-6-4-3-5-7-12)22-23-19(28)17(15)21-20-24-25-26-27(18)20/h3-11,18,25-26H,2H2,1H3
• InChI Key: ULJVQBIJZQXCNH-UHFFFAOYSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=CC=C5

Description

8-(4-ethoxyphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one, commonly known as TAT-1, is a cyclic peptide that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. TAT-1 is a synthetic compound that has been synthesized through various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TAT-1 is not fully understood. However, it has been found to interact with several biological targets, including enzymes and receptors, which are involved in various cellular processes. TAT-1 has also been found to have the ability to cross the blood-brain barrier, which makes it an attractive candidate for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
TAT-1 has been found to have several biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. TAT-1 has also been found to inhibit the replication of several viruses, including HIV-1 and hepatitis C virus. Additionally, TAT-1 has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

TAT-1 has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. TAT-1 also has several biological activities, which makes it an attractive candidate for drug discovery and development. However, TAT-1 also has some limitations for lab experiments. It is a cyclic peptide, which makes it difficult to modify. Additionally, TAT-1 has not been extensively studied in vivo, which makes it difficult to draw conclusions about its potential therapeutic applications.

Future Directions

There are several future directions for the study of TAT-1. One future direction is to further investigate its mechanism of action and identify its biological targets. Another future direction is to study the pharmacokinetics and pharmacodynamics of TAT-1 in vivo. Additionally, TAT-1 can be modified to improve its potency and selectivity for specific biological targets. Finally, TAT-1 can be used as a lead compound for the development of novel drugs for the treatment of various diseases.

Synthesis Methods

TAT-1 has been synthesized through various methods, including solid-phase peptide synthesis and solution-phase peptide synthesis. The solid-phase peptide synthesis method involves the use of a resin-bound amino acid, which is sequentially added to the growing peptide chain. The solution-phase peptide synthesis method involves the use of a solution of amino acids, which are sequentially added to the growing peptide chain.

Scientific Research Applications

TAT-1 has been extensively studied for its potential applications in drug discovery and development. It has been found to have several biological activities, including antimicrobial, antiviral, and anticancer properties. TAT-1 has also been found to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.